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Compound of Interest

Compound Name: CCF0058981

Cat. No.: B8210231

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCF0058981 is a potent, noncovalent inhibitor of the SARS-CoV-2 3CL protease (3CLpro),
also known as the main protease (Mpro).[1][2] This enzyme is critical for the replication of the
SARS-CoV-2 virus, making it a key target for antiviral drug development.[3][4] CCF0058981
has demonstrated significant antiviral efficacy, inhibiting SARS-CoV-2 3CLpro with a half-
maximal inhibitory concentration (IC50) of 68 nM and SARS-CoV-1 3CLpro with an IC50 of 19
nM.[1] In cell-based assays, it has shown inhibition of the cytopathic effect (CPE) with a half-
maximal effective concentration (EC50) of 497 nM and plaque reduction with an EC50 of 558
nM.[1] Proper preparation of stock solutions is the first and a critical step in ensuring the
accuracy and reproducibility of in vitro and in vivo studies involving this compound. Dimethyl
sulfoxide (DMSOQ) is a common solvent for dissolving compounds like CCF0058981 for
research purposes. This document provides a detailed protocol for the preparation, storage,
and handling of CCF0058981 stock solutions using DMSO.

Quantitative Data Summary

For ease of reference, the key quantitative data for CCF0058981 and its stock solution in
DMSO are summarized in the table below.
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Parameter Value Reference
CCF0058981 Properties

Molecular Formula C24H19CIN6O [5]
Molecular Weight 442.90 g/mol [5]
Solubility in DMSO

Maximum Concentration 25 mg/mL (56.45 mM) [1]
Stock Solution Storage

tSetronr]z;lge Temperature (Long- 80°C o
Storage Duration (Long-term) Up to 6 months [1]
Storage Temperature (Short-

term) 20c g
Storage Duration (Short-term) Up to 1 month [1]

Experimental Protocols

Materials
e CCF0058981 powder

e Anhydrous or newly opened Dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

 Ultrasonic bath (optional, but recommended)

o Pipettes and sterile filter tips
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o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Safety Precautions

DMSO Handling: DMSO is a powerful solvent that can be readily absorbed through the skin.[6]
It can carry dissolved substances with it, potentially increasing the risk of exposure to
hazardous compounds.[7] Always handle DMSO in a well-ventilated area, preferably a
chemical fume hood.[8] Wear appropriate PPE, including safety goggles, a lab coat, and
chemical-resistant gloves.[8] In case of contact with skin or eyes, flush immediately with
copious amounts of water.[6]

CCF0058981 Handling: The toxicological properties of CCF0058981 have not been fully
characterized. It is prudent to handle the compound as a potentially hazardous substance.
Avoid inhalation of the powder and direct contact with skin and eyes.

Protocol for Preparing a 25 mg/mL (56.45 mM) Stock
Solution

This protocol describes the preparation of a high-concentration stock solution of CCF0058981
in DMSO.

o Preparation: Before starting, ensure all equipment is clean and sterile. Bring the
CCF0058981 powder and DMSO to room temperature.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of CCF0058981 powder into the tube. For example, to prepare 1
mL of a 25 mg/mL solution, weigh 25 mg of the compound.

e Solvent Addition: Add the appropriate volume of DMSO to the tube containing the
CCF0058981 powder. For a 25 mg/mL solution, add 1 mL of DMSO for every 25 mg of
compound.

o Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.
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Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the
tube in an ultrasonic bath.[1] Sonicate for 5-10 minutes, or until the solution is clear. Gentle
heating may also aid dissolution, but care should be taken to avoid degradation of the
compound.

pH Adjustment (if necessary): For optimal solubility, the pH of the DMSO stock solution can
be adjusted to 2 with HCI.[1] However, this step may not be necessary for all applications
and should be considered based on experimental requirements.

Aliquoting and Storage: Once the CCF0058981 is completely dissolved, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will help to
avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.[1] Store
the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[1]

Preparation of Working Solutions

To prepare working solutions for cell-based assays or other experiments, the DMSO stock

solution can be further diluted in an appropriate aqueous buffer or cell culture medium. It is

crucial to ensure that the final concentration of DMSO in the working solution is low enough to

avoid solvent-induced toxicity. Typically, the final DMSO concentration should be kept below

0.5% (vIv).[9]
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Caption: Inhibition of SARS-CoV-2 replication by CCF0058981.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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